Cas no 331974-08-4 (1,1'-Biphenyl, 4,4'-bis[2-nitro-4-(trifluoromethyl)phenoxy]-)

• Product Name: 1,1'-Biphenyl, 4,4'-bis[2-nitro-4-(trifluoromethyl)phenoxy]-
• CAS No: 331974-08-4
• MF: C₂₆H₁₄F₆N₂O₆
• MW: 564.389587879181
• CID: 1455748
• Update Time: 2024-08-25

1,1'-Biphenyl, 4,4'-bis[2-nitro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4,4'-bis[2-nitro-4-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C26H14F6N2O6/c27-25(28,29)17-5-11-23(21(13-17)33(35)36)39-19-7-1-15(2-8-19)16-3-9-20(10-4-16)40-24-12-6-18(26(30,31)32)14-22(24)34(37)38/h1-14H
• InChI Key： NALZTKJVOPWHKL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC3=CC=C(C(F)(F)F)C=C3[N+]([O-])=O)C=C2)=CC=C(OC2=CC=C(C(F)(F)F)C=C2[N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 564.07562

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 550.8±50.0 °C(Predicted)
• PSA: 104.74